Cas no 2229127-53-9 (methyl 2-hydroxy-3-(6-methylpyridin-2-yl)propanoate)

• Product Name: methyl 2-hydroxy-3-(6-methylpyridin-2-yl)propanoate
• CAS No: 2229127-53-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6338261
• PubChem ID: 165680759
• Update Time: 2025-05-20

methyl 2-hydroxy-3-(6-methylpyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(6-methylpyridin-2-yl)propanoate
• EN300-1808820
• 2229127-53-9

• Inchi： 1S/C10H13NO3/c1-7-4-3-5-8(11-7)6-9(12)10(13)14-2/h3-5,9,12H,6H2,1-2H3
• InChI Key： LTQJHAMHIMFXNL-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 2-hydroxy-3-(6-methylpyridin-2-yl)propanoate

Recent Advances in the Study of Methyl 2-Hydroxy-3-(6-Methylpyridin-2-yl)propanoate (CAS: 2229127-53-9)

Methyl 2-hydroxy-3-(6-methylpyridin-2-yl)propanoate (CAS: 2229127-53-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential pharmacological applications.

The compound has been identified as a key intermediate in the synthesis of various bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of small-molecule inhibitors targeting protein-protein interactions. The researchers highlighted its structural versatility, which allows for modifications that can enhance binding affinity and selectivity.

In addition to its role as a synthetic intermediate, methyl 2-hydroxy-3-(6-methylpyridin-2-yl)propanoate has shown promising biological activity in preliminary assays. A recent preprint on bioRxiv reported its moderate inhibitory effects on certain kinase enzymes, suggesting potential applications in oncology. However, further in vivo studies are required to validate these findings and assess its therapeutic potential.

The synthesis of this compound has also seen advancements. A 2024 paper in Organic Letters described an improved catalytic asymmetric synthesis route, achieving higher yields and enantiomeric purity. This methodological improvement is expected to facilitate larger-scale production and more extensive biological testing.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including its metabolic stability and bioavailability, need thorough investigation. Future research directions may include structural optimization to improve these properties and expand its therapeutic applications.

In conclusion, methyl 2-hydroxy-3-(6-methylpyridin-2-yl)propanoate represents a versatile scaffold in medicinal chemistry with emerging applications in drug discovery. Continued research efforts are warranted to fully explore its potential and translate these findings into clinically relevant therapies.